Cas no 60662-33-1 (Basic violet 3 nonahydrate)

Basic violet 3 nonahydrate Properties

Names and Identifiers

• 4-{Bis[4-(dimethylamino)phenyl]methylene}-N,N-dimethyl-2,5-cycloh exadien-1-iminium chloride
• Crystal Violet Nonahydrate[Ion association reagent for spectrophotometric analysis]
• Basic Violet 3 Nonahydrate
• C25H30N3.Cl.9H2O
• 6725AF
• Crystal Violet nonahydrate [Ion association reagent for spectrophotometric analysis]
• [4-[Bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride;n
• CRYSTAL VIOLET NONAHYDRATE
• QCYZZDDACAOKCV-UHFFFAOYSA-M
• [4-[bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;chloride;nonahydrate
• N-(4-(Bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium chloride nonahydrate
• N-(4-(Bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminiumchloridenonahydrate
• 60662-33-1
• Basic violet 3 nonahydrate
• MFCD11100371
• E78902
• +Expand

• MDL： MFCD00011750
• InChIKey： QCYZZDDACAOKCV-UHFFFAOYSA-M
• Inchi： 1S/C25H30N3.ClH.9H2O/c1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6;;;;;;;;;;/h7-18H,1-6H3;1H;9*1H2/q+1;;;;;;;;;;/p-1
• SMILES： [Cl-].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H] |c:49,t:38|

Computed Properties

• Exact Mass: 407.21300
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 569.3079078g/mol
• Heavy Atom Count: 38
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 11
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 1.46360
• PSA: 9.49000
• Merck: 4395
• Melting Point: 211°C(dec.)(lit.)